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Compound of Interest

Compound Name: 4-Hydroxyphenylpropionylglycine

Cat. No.: B3425086 Get Quote

This guide provides a comprehensive overview of the chemical structure, properties, and

metabolic origins of 4-Hydroxyphenylpropionylglycine. It is intended for researchers,

scientists, and drug development professionals.

Core Chemical Structure and Properties
4-Hydroxyphenylpropionylglycine, also known as N-[3-(4-hydroxyphenyl)-1-oxopropyl]-

glycine, is a metabolite resulting from the conjugation of 4-hydroxyphenylpropionic acid and

glycine. Its chemical structure consists of a 4-hydroxyphenylpropionyl group amide-linked to the

amino group of glycine.

Table 1: Chemical and Physical Properties of 4-Hydroxyphenylpropionylglycine
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Property Value

Molecular Formula C₁₁H₁₃NO₄

Molecular Weight 223.23 g/mol

CAS Number 3850-43-9

Appearance Solid

SMILES O=C(O)CNC(=O)CCC1=CC=C(O)C=C1

InChI

InChI=1S/C11H13NO4/c13-9-4-1-8(2-5-9)3-6-

10(14)12-7-11(15)16/h1-2,4-5,13H,3,6-7H2,

(H,12,14)(H,15,16)

Visualization of the Molecular Structure
The following diagram illustrates the two-dimensional structure of the 4-
Hydroxyphenylpropionylglycine molecule.
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Molecular structure of 4-Hydroxyphenylpropionylglycine.
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Metabolic Pathways and Synthesis
4-Hydroxyphenylpropionylglycine is a product of mammalian and gut microbial metabolism.

It is primarily formed through the glycine conjugation of 4-hydroxyphenylpropionic acid, which

itself is a metabolite of dietary polyphenols and the amino acid tyrosine.

Metabolic Origin
The metabolic pathway leading to the formation of 4-Hydroxyphenylpropionylglycine
involves several steps, primarily occurring in the liver and influenced by the gut microbiome.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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